2-(1-Isopropyl-3-pyrrolidinyl)-2,2-diphenylacetamide

• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 2,2-diphenyl-2-(1-propan-2-ylpyrrolidin-3-yl)acetamide
• InChI: InChI=1S/C21H26N2O/c1-16(2)23-14-13-19(15-23)21(20(22)24,17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-12,16,19H,13-15H2,1-2H3,(H2,22,24)
• InChI Key: LCERJMPVWHKTBD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C(=O)N

Description

2-(1-Isopropyl-3-pyrrolidinyl)-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C21H26N2O and its molecular weight is 322.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 29.0 g. of α,α-diphenyl-α-(1-isopropyl-3-pyrrolidinyl)acetonitrile in 100 ml. of conc. sulfuric acid was heated at 80° C. for 18 hours. The reaction mixture was poured onto ice, the resulting cold acidic solution made basic using sodium hydroxide and the basic solution extracted with chloroform. The dried chloroform extract was concentrated and the residue crystallized from isooctane. The solid was recrystallized from isopropyl ether to give 13.2 g. (43%) of product which melted at 110.5°-112.5° C.